Cas no 2648922-72-7 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid)

• Product Name: (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid
• CAS No: 2648922-72-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6437962
• PubChem ID: 165559565
• Update Time: 2025-10-19

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid
• EN300-1502961
• 2648922-72-7
• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid

• Inchi： 1S/C25H30N2O5/c1-4-15(3)22(24(29)30)27-23(28)21(5-2)26-25(31)32-14-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,15,20-22H,4-5,14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t15?,21-,22-/m0/s1
• InChI Key： VQLXEYOSGBWPAT-FVPJBAHISA-N
• SMILES： O(C(N[C@@H](CC)C(N[C@H](C(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid

Research Briefing on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid (CAS: 2648922-72-7)

The compound (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid (CAS: 2648922-72-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide derivative, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, is pivotal in the synthesis of complex peptides and peptidomimetics. Its unique structural attributes make it a valuable intermediate in drug discovery, particularly in the development of targeted therapies and bioactive molecules.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in solid-phase peptide synthesis (SPPS), where it demonstrated superior stability and coupling efficiency compared to traditional amino acid derivatives. The Fmoc group's orthogonal protection strategy allows for selective deprotection, enabling the construction of intricate peptide sequences with high fidelity. This advancement is particularly relevant for the development of peptide-based therapeutics, such as antimicrobial peptides and enzyme inhibitors.

In addition to its synthetic utility, (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid has been investigated for its potential biological activities. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) explored its interaction with proteolytic enzymes, revealing inhibitory effects against serine proteases involved in inflammatory pathways. These findings suggest its potential as a scaffold for designing novel anti-inflammatory agents. Further computational modeling studies have corroborated these results, identifying key binding interactions that could be leveraged for drug optimization.

The compound's physicochemical properties, including solubility and stability under physiological conditions, have also been a focus of recent research. A 2024 study in Molecular Pharmaceutics evaluated its pharmacokinetic profile, demonstrating favorable oral bioavailability in rodent models. This characteristic, combined with its synthetic versatility, positions it as a promising candidate for further preclinical development. Researchers are now exploring its incorporation into drug delivery systems, such as nanoparticle formulations, to enhance therapeutic efficacy.

Looking ahead, the integration of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid into combinatorial chemistry libraries is expected to accelerate the discovery of next-generation peptide therapeutics. Its role in fragment-based drug design and protein-protein interaction modulation is an active area of investigation. Collaborative efforts between academia and industry are underway to translate these findings into clinical applications, with several patents filed in 2024 for derivatives targeting oncology and metabolic disorders.